5-bromo-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H16BrN5O/c1-12-8-16(13-2-4-19-5-3-13)22-23(12)7-6-21-17(24)14-9-15(18)11-20-10-14/h2-5,8-11H,6-7H2,1H3,(H,21,24)
• InChI Key: HEMQLIPMEQUTAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC(=CN=C2)Br)C3=CC=NC=C3
• Molecular Formula: C17H16BrN5O
• Molecular Weight: 386.2 g/mol

Description

5-bromo-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)nicotinamide, also known as BAY 87-2243, is a chemical compound that has shown promising results in scientific research.

Scientific Research Applications

Synthetic Applications and Biological Studies

• Synthetic and Biological Studies of Fused Pyrazoles

  Research on ethylacetoacetate reacting with nicotinohydrazide to produce derivatives involving pyridine and pyrazole groups has led to compounds with antimicrobial and antiviral testing applications. These compounds were synthesized through various reactions and tested across different cell cultures for their biological activities, suggesting their potential in developing antimicrobial and antiviral agents (Joshi et al., 2010).

• Synthesis and Characterization of Pyridine Derivatives

  Studies on the synthesis of nicotinamide derivatives, such as the synthesis of 5-beta-D-ribofuranosylnicotinamide and its derivatives, indicate the importance of these compounds in nucleoside analogs. This research focuses on the isosteric and isoelectronic analogs of nicotinamide nucleoside, which are significant in medicinal chemistry for their potential therapeutic applications (Kabat et al., 1987).

• Utilization by Organisms

  Investigation into the utilization of nicotinamide derivatives by mammals, insects, and bacteria outlines the biochemical pathways and potential therapeutic or biological roles these compounds play. The research explores various nicotinamide analogs and their effects, underlining the compound's versatility and importance in biological systems (Ellinger et al., 1947).

• Chemical Properties and Metal Complexes

  The study of nicotinamide and its derivatives in forming complexes with metals like mercury(II) highlights their chemical properties and potential applications in coordination chemistry. This research provides insights into the bonding modes and interactions between nicotinamide derivatives and metal ions, which could be crucial for developing catalytic or material science applications (Ahuja et al., 1975).